Cas no 92828-40-5 (2-(tert-Butoxycarbonyl)malonic acid dimethyl ester)

2-(tert-Butoxycarbonyl)malonic acid dimethyl ester Properties

Names and Identifiers

• 2-(tert-Butoxycarbonyl)malonic acid dimethyl ester
• 1,1,2-ETHANETRICARBOXYLIC ACID, 2-(1,1-DIMETHYLETHYL)1,1-DIMETHYL ESTER
• 1,1,2-Ethanetricarbo
• TERT-BUTYLOXYCARBOXYLMETHYLMALONATE
• 2-(tert-Butyl) 1,1-dimethyl ethane-1,1,2-tricarboxylate
• 2-O-tert-butyl 1-O,1-O-dimethyl ethane-1,1,2-tricarboxylate
• 92828-40-5
• +Expand

• MDL： MFCD09751206
• InChIKey： CNMLOQHPXARKOA-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H18O6/c1-11(2,3)17-8(12)6-7(9(13)15-4)10(14)16-5/h7H,6H2,1-5H3
• SMILES： CC(C)(C)OC(=O)CC(C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 246.11000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 246.11033829g/mol
• Heavy Atom Count: 17
• Complexity: 286
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• LogP: 0.68040
• PSA: 78.90000